Cas no 862977-52-4 (3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 862977-52-4
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6270573
• PubChem ID: 16009645
• Update Time: 2025-07-20

3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• C686-0516
• 3-[(3,4-diethoxybenzoyl)amino]-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• HMS1833D03
• 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide
• AKOS001507957
• NCGC00111508-01
• 862977-52-4
• CHEMBL1315511
• F0666-0542

• Inchi： 1S/C26H23FN2O5/c1-3-32-21-14-13-16(15-22(21)33-4-2)25(30)29-23-17-9-5-8-12-20(17)34-24(23)26(31)28-19-11-7-6-10-18(19)27/h5-15H,3-4H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key： CYNCHLVVXCUSRV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C1=C(C2C=CC=CC=2O1)NC(C1C=CC(=C(C=1)OCC)OCC)=O)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 862977-52-4) and Its Emerging Applications in Chemical Biology

The compound 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide, identified by its CAS number 862977-52-4, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, comprising a benzofuran core substituted with an amide group and aromatic rings, make it a promising candidate for further exploration in medicinal chemistry. This introduction delves into the molecular characteristics of this compound, its synthetic pathways, and its emerging applications in contemporary research.

At the heart of the compound's structure lies a benzofuran scaffold, which is a heterocyclic aromatic ring system consisting of a benzene ring fused to a furan ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing bioactive agents. The presence of an amide group at the 3-position of the benzofuran ring further enhances its potential as a pharmacophore. Amide functionalities are well-known for their ability to interact with biological targets through hydrogen bonding, a key mechanism in drug-receptor interactions.

The 3,4-diethoxybenzoamide moiety attached to the benzofuran core adds another layer of complexity to the molecule. The ethoxy substituents at the 3 and 4 positions introduce electron-donating effects, which can modulate the electronic properties of the aromatic system. This modification can influence both the solubility and binding affinity of the compound, making it more suitable for biological assays. Additionally, the N-(2-fluorophenyl) part of the molecule introduces a fluorine atom into the phenyl ring. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for constructing complex molecules like 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the benzofuran core and introducing various substituents with high precision. These synthetic strategies not only improve yield but also allow for greater structural diversity, facilitating high-throughput screening programs aimed at identifying novel bioactive compounds.

The compound has garnered interest in academic and industrial research due to its potential applications in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The benzofuran scaffold has been explored in several drug candidates that exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The amide group and fluorine-containing aromatic rings further enhance its interaction with these enzymes, potentially leading to more potent and selective inhibitors.

In cancer research, 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide has shown promise as a lead compound for developing targeted therapies. Studies suggest that it may interfere with signaling pathways involved in cell proliferation and survival, making it a candidate for treating various types of cancer. The ability of this molecule to cross the blood-brain barrier has also raised interest in its potential use for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary computational studies indicate that it can interact with amyloid-beta plaques and tau proteins, key pathological markers in these conditions.

One of the most compelling aspects of this compound is its versatility as a starting point for structure-activity relationship (SAR) studies. By systematically modifying its substituents—such as altering the length or nature of side chains attached to the amide group—researchers can fine-tune its biological activity. This approach has been successful in optimizing drug candidates for clinical use by improving their potency, selectivity, and pharmacokinetic properties.

The growing body of evidence supporting the therapeutic potential of 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide has prompted several pharmaceutical companies to invest in its further development. Collaborative efforts between academia and industry are now focused on conducting preclinical studies to evaluate its safety profile and efficacy in animal models. These studies aim to provide a strong foundation for future clinical trials involving human patients suffering from inflammatory diseases, cancer, or neurodegenerative conditions.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in precise ways. The case of 3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide exemplifies how structural innovation can lead to novel therapeutic agents with significant medical value. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective treatments that address some of today's most pressing health challenges.